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Introduction

Molybdenum pentachloride (MoCls) is a highly reactive, volatile, dark green solid that serves as
a critical precursor in the synthesis of various molybdenum compounds and as a catalyst in
organic chemistry. A thorough understanding of its thermodynamic properties is paramount for
its application in diverse fields, including chemical vapor deposition (CVD), catalysis, and
materials science. This technical guide provides a comprehensive overview of the core
thermodynamic properties of molybdenum pentachloride, details experimental methodologies
for their determination, and presents this information in a clear and accessible format for
researchers, scientists, and professionals in drug development who may utilize molybdenum-
based compounds.

Core Thermodynamic Properties of Molybdenum
Pentachloride

The thermodynamic stability and reactivity of molybdenum pentachloride are dictated by key
properties such as its enthalpy of formation, standard molar entropy, and Gibbs free energy of
formation. These values, along with other physical constants, are summarized in the tables
below.
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Table 1: General Physicochemical Properties of

Molybdenum Pentachloridef1]

Property Value

Molecular Formula MoCls

Molar Mass 273.21 g/mol [1]

Appearance Dark green, hygroscopic, monoclinic crystals[1]
Density 2.928 g/cm3 at 25 °C[1]

Melting Point 194 °C[1]

Boiling Point 268 °C[1]

Table 2: Thermodynamic Properties of Molybdenum

" hloride at Standard Conditions (295 |

Property State Value
Standard Molar Enthalpy of )

) Solid (s) -526.8 kJ/mol[1]
Formation (AfH®)
Gas (g) -447.69 kJ/mol[2]
Standard Molar Gibbs Energy )

) Solid (s) -420.6 kJ/mol[1]

of Formation (AfG°)
Standard Molar Entropy (S°) Solid (s) 230 J/(mol-K)[1]
Gas (9) 397.81 J/(mol-K)[2]

Table 3: Phase Transition and Other Thermodynamic
Data
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Property Value

Molar Enthalpy of Fusion (AfusH) 18 kJ/mol[1]

Molar Enthalpy of Vaporization (AvapH) 54.4 kJ/mol[1]

Vapor Pressure 1.75 mm Hg at 25 °C

Table 4: Gas Phase Heat Capacity Data (Shomate
Equation Parameters)[2]

The heat capacity (Cp) of gaseous molybdenum pentachloride can be calculated using the
Shomate equation: Cp°® = A + Bt + Ct2 + D*3 + E/t2 where t = temperature (K) / 1000.

Temperatur
B C D E
e Range (K)
1200 - 6000 131.3207 1.027286 0.408166 -0.065772 -1.082050

Experimental Protocols

Detailed experimental protocols for the determination of thermodynamic properties of highly
reactive compounds like molybdenum pentachloride are often complex and require specialized
equipment. Below are generalized methodologies for key experiments.

Synthesis and Purification of Molybdenum
Pentachloride

A common method for the preparation of molybdenum pentachloride involves the direct
chlorination of molybdenum metal at elevated temperatures.

Materials:
» Molybdenum metal powder

e Chlorine gas (dry)
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Inert gas (e.g., argon or nitrogen)

Reaction tube (quartz or similar resistant material)

Tube furnace

Condenser

Procedure:

A weighed amount of molybdenum metal powder is placed in a quartz boat within the
reaction tube.

e The system is purged with an inert gas to remove air and moisture.

e The reaction tube is heated to a temperature of approximately 350-400 °C using a tube
furnace.

» A controlled flow of dry chlorine gas is passed over the heated molybdenum powder.

e The volatile molybdenum pentachloride that forms is carried by the gas stream to a cooler
part of the apparatus where it condenses as dark green crystals.

« Purification of the product can be achieved through sublimation under vacuum.[3] All
handling of molybdenum pentachloride must be performed in an inert atmosphere (e.g., a
glovebox) due to its hygroscopic nature.[3]

Determination of Enthalpy of Formation by Calorimetry

The standard enthalpy of formation of molybdenum pentachloride can be determined using
solution calorimetry. This involves measuring the heat of reaction of MoCls with a suitable
solvent and applying Hess's Law.

Apparatus:
 Isoperibol or adiabatic solution calorimeter

e Thermistor or high-precision thermometer
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e Stirrer

¢ Inert atmosphere sample handling equipment (glovebox)

Procedure:

The calorimeter is calibrated using a substance with a known heat of solution.

e A precise amount of a suitable solvent (e.g., an acidic aqueous solution) is placed in the
calorimeter vessel and allowed to reach thermal equilibrium.

e A sealed ampoule containing a known mass of high-purity molybdenum pentachloride is
submerged in the solvent.

e The ampoule is broken, initiating the dissolution and hydrolysis reaction.

o The temperature change of the solution is carefully monitored until the reaction is complete
and thermal equilibrium is re-established.

e The heat of reaction is calculated from the temperature change and the heat capacity of the
calorimeter and its contents.

e By measuring the heats of reaction for a series of related reactions, the enthalpy of formation
of MoCls can be calculated using Hess's Law.

Vapor Pressure Measurement by the Knudsen Effusion
Method

The vapor pressure of molybdenum pentachloride can be measured using the Knudsen
effusion method, which is suitable for substances with low volatility.

Apparatus:
» Knudsen effusion cell (a small, thermostated container with a small orifice)
e High-vacuum system

e Microbalance
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e Temperature controller

Procedure:

o A sample of molybdenum pentachloride is placed in the Knudsen cell.

e The cell is placed in a high-vacuum system and heated to a precisely controlled temperature.

e The rate of mass loss of the sample due to effusion of the vapor through the orifice is
measured using a microbalance.

e The vapor pressure (P) can then be calculated using the Hertz-Knudsen equation: P = (Am/
At) * (1/A) * sqrt(2rtRT/M) where Am/At is the rate of mass loss, A is the area of the orifice, R
is the ideal gas constant, T is the absolute temperature, and M is the molar mass of the
effusing gas.

o Measurements are repeated at various temperatures to determine the vapor pressure curve
and the enthalpy of sublimation.

Visualizations

Experimental Workflow for Thermodynamic Property
Determination
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Caption: A generalized workflow for the experimental determination of the thermodynamic

properties of molybdenum pentachloride.
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Caption: Phase transitions and associated enthalpies for molybdenum pentachloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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